Cas no 74246-38-1 (N-(4-butylphenyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-2-amine)

N-(4-butylphenyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-2-amine is a pyrimidine derivative featuring a substituted pyrazole moiety, offering potential utility in medicinal chemistry and agrochemical research. Its structural framework combines a pyrimidine core with a butylphenyl group and a dimethylpyrazole substituent, which may enhance binding affinity and selectivity in target interactions. The compound's moderate lipophilicity, conferred by the butyl chain, could improve membrane permeability, while the pyrazole and pyrimidine rings provide sites for further functionalization. This molecular architecture suggests applications in the development of kinase inhibitors or pesticidal agents, where precise steric and electronic properties are critical. Further studies are required to fully elucidate its pharmacological or agrochemical profile.
N-(4-butylphenyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-2-amine structure
74246-38-1 structure
Product Name:N-(4-butylphenyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-2-amine
CAS No:74246-38-1
MF:C20H25N5
MW:335.446003675461
CID:5850624
PubChem ID:4401675
Update Time:2025-06-03

N-(4-butylphenyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

    • N-(4-butylphenyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-2-amine
    • 2-Pyrimidinamine, N-(4-butylphenyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methyl-
    • EU-0033465
    • 74246-38-1
    • AKOS024577861
    • N-(4-butylphenyl)-4-(3,5-dimethylpyrazol-1-yl)-6-methylpyrimidin-2-amine
    • SR-01000389558
    • F0451-0143
    • SR-01000389558-1
    • Oprea1_591617
    • Inchi: 1S/C20H25N5/c1-5-6-7-17-8-10-18(11-9-17)22-20-21-14(2)13-19(23-20)25-16(4)12-15(3)24-25/h8-13H,5-7H2,1-4H3,(H,21,22,23)
    • InChI Key: LFBNJWTUEKHVMB-UHFFFAOYSA-N
    • SMILES: C1(NC2=CC=C(CCCC)C=C2)=NC(C)=CC(N2C(C)=CC(C)=N2)=N1

Computed Properties

  • Exact Mass: 335.21099582g/mol
  • Monoisotopic Mass: 335.21099582g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 55.6Ų

Experimental Properties

  • Density: 1.13±0.1 g/cm3(Predicted)
  • Melting Point: 85.5-87 °C
  • Boiling Point: 517.7±60.0 °C(Predicted)
  • pka: 2.26±0.10(Predicted)

N-(4-butylphenyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0451-0143-2μmol
N-(4-butylphenyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-2-amine
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F0451-0143-5mg
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F0451-0143-10mg
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